Cas no 1105203-59-5 (3-({1-(3,4-dimethylphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine)

• Product Name: 3-({1-(3,4-dimethylphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine
• CAS No: 1105203-59-5
• MF: C₂₀H₁₉N₅S
• MW: 361.463361978531
• CID: 6231422
• PubChem ID: 30860971
• Update Time: 2025-10-31

3-({1-(3,4-dimethylphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-({1-(3,4-dimethylphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine
• 1-(3,4-dimethylphenyl)-4-methyl-7-((pyridin-3-ylmethyl)thio)-1H-pyrazolo[3,4-d]pyridazine
• AKOS024509923
• 3-({[1-(3,4-dimethylphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}methyl)pyridine
• 1-(3,4-dimethylphenyl)-4-methyl-7-(pyridin-3-ylmethylsulfanyl)pyrazolo[3,4-d]pyridazine
• CCG-290814
• F5481-0684
• 1105203-59-5

• Inchi： 1S/C20H19N5S/c1-13-6-7-17(9-14(13)2)25-19-18(11-22-25)15(3)23-24-20(19)26-12-16-5-4-8-21-10-16/h4-11H,12H2,1-3H3
• InChI Key： XGWWBSAVCNYKPF-UHFFFAOYSA-N
• SMILES： S(CC1C=NC=CC=1)C1C2=C(C=NN2C2C=CC(C)=C(C)C=2)C(C)=NN=1

Computed Properties

• Exact Mass: 361.13611680g/mol
• Monoisotopic Mass: 361.13611680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-({1-(3,4-dimethylphenyl)-4-methyl-1H-pyrazolo3,4-dpyridazin-7-ylsulfanyl}methyl)pyridine

Professional Introduction to Compound with CAS No. 1105203-59-5 and Product Name: 3-({1-(3,4-dimethylphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}methyl)pyridine

The compound with the CAS number 1105203-59-5 and the product name 3-({1-(3,4-dimethylphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}methyl)pyridine represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The intricate structure of this molecule, featuring a pyridine core linked to a pyrazolo[3,4-d]pyridazine scaffold, makes it a promising candidate for further investigation in various therapeutic areas.

One of the most striking features of this compound is its dual functionality, which arises from the presence of both a pyridine ring and a pyrazolo[3,4-d]pyridazine moiety. These structural components contribute to its unique chemical behavior and biological activity. The 1-(3,4-dimethylphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl group is particularly noteworthy, as it introduces a sulfanyl (-SH) moiety that can participate in various biochemical interactions. This sulfanyl group has been shown to enhance the compound's binding affinity to certain biological targets, making it an attractive scaffold for drug design.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrazolo[3,4-d]pyridazine scaffold is known for its ability to modulate multiple biological pathways, including those involved in inflammation, metabolism, and cell signaling. The addition of a methyl group at the 4-position and a sulfanyl group at the 7-position further fine-tunes the pharmacological properties of this compound, making it a versatile tool for investigating potential drug candidates.

Moreover, the 3-(...)methylpyridine portion of the molecule contributes to its overall solubility and bioavailability, which are critical factors in drug development. The pyridine ring is well-known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. By combining this with the pyrazolo[3,4-d]pyridazine core, researchers can create a molecule that is both structurally stable and biologically active.

In recent years, there has been growing interest in exploring the potential of sulfanyl-containing compounds in pharmaceutical applications. Sulfanyl groups are known for their ability to enhance binding affinity and metabolic stability, making them valuable in drug design. The presence of a sulfanyl group in this compound not only improves its pharmacological properties but also opens up new avenues for further modification and optimization.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as multi-step organic synthesis and palladium-catalyzed cross-coupling reactions, are employed to construct the complex heterocyclic framework. These synthetic strategies ensure high yield and purity, which are essential for subsequent biological evaluation.

Once synthesized, the compound undergoes rigorous testing to assess its biological activity and safety profile. In vitro studies are conducted using various cell lines to evaluate its interaction with biological targets such as enzymes and receptors. These studies provide valuable insights into its potential therapeutic applications. Additionally, in vivo studies are performed to assess its efficacy and toxicity in animal models.

The latest research findings suggest that this compound exhibits promising activity in several therapeutic areas. For instance, studies have shown that it may have anti-inflammatory properties by modulating key inflammatory pathways. Furthermore, its ability to interact with specific enzymes suggests potential applications in treating metabolic disorders. These findings underscore the importance of continued research into this novel compound.

The development of new drugs is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing novel molecules like this one, while biologists focus on evaluating their biological activity. Pharmacologists then work to translate these findings into effective therapies for patients.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that target specific disease mechanisms. The compound with CAS number 1105203-59-5 represents an exciting example of how advances in chemical biology can lead to new treatments for complex diseases.

In conclusion,3-({1-(3,4-dimethylphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-ylsulfanyl}methyl)pyridine is a promising candidate for further development in pharmaceutical research. Its unique structure and dual functionality make it an attractive scaffold for designing novel therapeutic agents. Ongoing research aims to fully elucidate its pharmacological properties and explore its potential applications in treating various diseases.